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Cat. No.: B1231704 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-3,5-dibromobenzenesulfonamide is a halogenated aromatic sulfonamide that has

emerged as a valuable and versatile building block in synthetic organic chemistry, particularly in

the realm of medicinal chemistry and drug discovery. Its unique structural features, including a

primary amino group, a sulfonamide moiety, and two bromine atoms on the aromatic ring,

provide multiple reactive sites for chemical modification. This allows for the construction of

diverse molecular scaffolds with a wide range of biological activities. This technical guide

provides a comprehensive overview of the properties, synthesis, and key applications of 4-
Amino-3,5-dibromobenzenesulfonamide, with a focus on its utility in the development of

therapeutic agents.

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical properties of a synthetic building block is

crucial for its effective utilization in research and development. The key properties of 4-Amino-
3,5-dibromobenzenesulfonamide are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₆Br₂N₂O₂S [1]

Molecular Weight 330.00 g/mol [1]

CAS Number 39150-45-3 [1]

Appearance White to off-white solid

Melting Point 235-237 °C [2]

Solubility

Soluble in acetone, glycerin,

hydrochloric acid, boiling

water, and caustic solutions;

slightly soluble in cold water,

ethanol, and methanol;

insoluble in chloroform, ether,

benzene, and petroleum ether.

[3]

Purity
Commercially available with

≥99% purity.
[4]

Spectroscopic Data:

Spectroscopic analysis is essential for the structural confirmation of 4-Amino-3,5-
dibromobenzenesulfonamide. Key spectral data are referenced below.

Spectrum Type Key Features

Mass Spectrometry Provides confirmation of the molecular weight.

Infrared (IR) Spectroscopy

Shows characteristic peaks for the N-H

stretches of the amino and sulfonamide groups,

S=O stretches of the sulfonamide, and C-Br

stretches.
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The synthesis of 4-Amino-3,5-dibromobenzenesulfonamide is typically achieved through a

two-step process starting from the readily available 4-aminobenzenesulfonamide

(sulfanilamide). The process involves the bromination of the aromatic ring.

Starting Material Reaction Product

Sulfanilamide Bromination
 Bromine

4-Amino-3,5-dibromobenzenesulfonamide
 Purification

Synthetic Transformations

Derivative Classes

4-Amino-3,5-dibromobenzenesulfonamide

Reaction at Amino Group
(e.g., Acylation, Alkylation)

Reaction at Sulfonamide
(e.g., N-Alkylation)

Cross-Coupling at C-Br
(e.g., Suzuki, Heck)

N-Acyl/N-Alkyl Derivatives N-Substituted Sulfonamides Biaryl or Alkenyl Derivatives
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Carbonic Anhydrase (CA) Active Site

Sulfonamide Inhibitor

Enzyme Inhibition

CA Enzyme

Zn²⁺

Inhibited CA-Inhibitor Complex

 Forms

4-Amino-3,5-dibromobenzenesulfonamide
Derivative

Sulfonamide Group

 Binds to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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